(4-(furan-2-carbonyl)piperazin-1-yl)(2-(4-(trifluoromethyl)phenyl)-2H-tetrazol-5-yl)methanone

• IUPAC Name: furan-2-yl-[4-[2-[4-(trifluoromethyl)phenyl]tetrazole-5-carbonyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H15F3N6O3/c19-18(20,21)12-3-5-13(6-4-12)27-23-15(22-24-27)17(29)26-9-7-25(8-10-26)16(28)14-2-1-11-30-14/h1-6,11H,7-10H2
• InChI Key: KCMJNUUFWWCMEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C3=NN(N=N3)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C18H15F3N6O3
• Molecular Weight: 420.3 g/mol

Description

(4-(furan-2-carbonyl)piperazin-1-yl)(2-(4-(trifluoromethyl)phenyl)-2H-tetrazol-5-yl)methanone is a useful research compound. Its molecular formula is C18H15F3N6O3 and its molecular weight is 420.352. The purity is usually 95%.
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Scientific Research Applications

1. Corrosion Inhibition in Steel

Research has shown that organic inhibitors like (4-(furan-2-carbonyl)piperazin-1-yl)(2-(4-(trifluoromethyl)phenyl)-2H-tetrazol-5-yl)methanone can be effective in preventing corrosion of mild steel in acidic mediums. Studies demonstrate significant inhibition efficiency, suggesting its potential as a protective agent against steel corrosion in industrial applications (Singaravelu, Bhadusha, & Dharmalingam, 2022).

2. Potential Antipsychotic Properties

Some derivatives of this compound have been evaluated for their antipsychotic potential. They have been tested for affinity for dopamine and serotonin receptors, showing promise as neuroleptic drugs. This suggests the potential for developing new treatments for psychiatric conditions (Raviña et al., 2000).

3. Synthesis of Oxazine and Thiazine Derivatives

The compound has been used in the synthesis of oxazine and thiazine derivatives via aza-Piancatelli rearrangement. These derivatives have various applications in pharmaceuticals and organic chemistry (Reddy et al., 2012).

4. Antidepressant and Antianxiety Activity

A novel series of compounds derived from this compound were synthesized and showed significant antidepressant and antianxiety activity in animal models, indicating potential therapeutic applications in mental health (Kumar et al., 2017).